Cas no 1483270-16-1 (cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol)
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol
-
- MDL: MFCD21131713
- Inchi: 1S/C11H18N2O/c1-13-8-7-10(12-13)11(14)9-5-3-2-4-6-9/h7-9,11,14H,2-6H2,1H3
- InChI Key: RHTBYFMSDLULMM-UHFFFAOYSA-N
- SMILES: C(C1CCCCC1)(C1C=CN(C)N=1)O
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C990750-5mg |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990750-10mg |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C990750-50mg |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 50mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-209555-0.05g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-209555-0.1g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-209555-0.25g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 0.25g |
$487.0 | 2023-09-16 | |
| Enamine | EN300-209555-0.5g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 0.5g |
$768.0 | 2023-09-16 | |
| Enamine | EN300-209555-1.0g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-209555-2.5g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 2.5g |
$1931.0 | 2023-09-16 | |
| Enamine | EN300-209555-5.0g |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol |
1483270-16-1 | 95% | 5g |
$2858.0 | 2023-06-08 |
cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol
Cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol (CAS 1483270-16-1): A Versatile Chemical Building Block
In the realm of specialty chemicals, cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol (CAS 1483270-16-1) has emerged as a compound of significant interest to researchers and industrial chemists alike. This heterocyclic alcohol combines the structural features of a cyclohexyl group with a methylpyrazole moiety, creating unique chemical properties that make it valuable for various applications.
The molecular structure of cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol features a central hydroxymethyl bridge connecting the cyclohexyl and pyrazole rings. This arrangement provides both lipophilic (from the cyclohexyl group) and polar (from the pyrazole and hydroxyl group) characteristics, making it particularly useful in medicinal chemistry and material science applications. Recent studies have shown that derivatives of this compound exhibit interesting biological activities, though the parent molecule itself is primarily used as a synthetic intermediate.
One of the most searched questions regarding CAS 1483270-16-1 relates to its synthesis methods. The compound is typically prepared through the reaction of 1-methyl-3-pyrazolecarboxaldehyde with cyclohexylmagnesium bromide, followed by appropriate workup procedures. Researchers are particularly interested in optimizing this synthesis for better yields and purity, as evidenced by numerous queries in scientific databases and chemical forums.
The applications of cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol span several cutting-edge fields. In pharmaceutical research, it serves as a key intermediate for the development of novel drug candidates, particularly those targeting neurological disorders - a hot topic in current medical research. The compound's ability to modulate certain biological pathways makes it valuable for creating libraries of potential therapeutic agents.
Material scientists have also taken notice of CAS 1483270-16-1 for its potential in creating advanced polymers with specific thermal and mechanical properties. The combination of rigid (pyrazole) and flexible (cyclohexyl) components in its structure allows for the design of materials with tunable characteristics, addressing the growing demand for specialized polymers in electronics and engineering applications.
From a commercial perspective, the market for cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers often highlight its high purity grades (typically 97%+), which is crucial for research applications. Current trends show increasing interest from biotechnology companies exploring its use in novel diagnostic agents.
Storage and handling of CAS 1483270-16-1 require standard laboratory precautions. The compound is generally stable at room temperature when kept in airtight containers protected from moisture and light. These characteristics contribute to its popularity as a research chemical, as it doesn't require specialized storage conditions like some more sensitive compounds.
Analytical characterization of cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical factors for researchers purchasing this material. Recent advancements in analytical technology have made quality control more precise and accessible for this compound.
The environmental profile of CAS 1483270-16-1 has become an increasingly important consideration, aligning with the broader chemical industry's focus on sustainability. Preliminary studies suggest that the compound has moderate biodegradability, and proper disposal methods are being developed as part of responsible chemical management practices.
Looking to the future, research into cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol derivatives appears promising. Several patent applications have recently emerged describing novel compounds derived from this scaffold, particularly in the areas of agrochemicals and electronic materials. This indicates sustained interest from both academic and industrial researchers in exploring the full potential of this versatile chemical building block.
For researchers considering working with CAS 1483270-16-1, it's worth noting that several suppliers now offer custom synthesis services and bulk quantities, responding to the growing demand. The compound's relatively straightforward synthesis and stable nature make it accessible to both large-scale manufacturers and specialized research laboratories.
In conclusion, cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol represents an excellent example of how carefully designed molecular structures can serve multiple purposes in modern chemistry. Its combination of synthetic accessibility, structural versatility, and potential applications across diverse fields ensures its continued relevance in chemical research and development.
1483270-16-1 (cyclohexyl(1-methyl-1H-pyrazol-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)